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Compound of Interest

Compound Name: nigrasin I

Cat. No.: B15115651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nigrosin, a class of black, phenazine-based dyes, is a vital tool in microscopy, particularly for

negative staining techniques. Its ability to provide a dark background allows for the clear

visualization of unstained microorganisms and cellular structures. This technical guide provides

an in-depth overview of the synthesis of nigrosin, focusing on the production of the water-

soluble form (Nigrosin WS, C.I. 50420, Acid Black 2) used in biological staining. The synthesis

involves a two-step process: the formation of a spirit-soluble nigrosin (Solvent Black 5, C.I.

50415) followed by sulfonation to yield the water-soluble product. A more direct, one-pot

synthesis approach is also discussed.

Data Presentation
The synthesis of nigrosin is a complex process resulting in a mixture of compounds.

Quantitative data in the literature is sparse and often proprietary. The following table

summarizes the key reaction conditions found in publicly available documents.
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Parameter
Spirit-Soluble
Nigrosin (Solvent
Black 5) Synthesis

Water-Soluble
Nigrosin (Acid
Black 2) Synthesis
(via Sulfonation)

Direct Water-
Soluble Nigrosin
Synthesis

Reactants

Aniline, Nitrobenzene,

Aniline Hydrochloride,

Iron or Copper

catalyst

Spirit-Soluble

Nigrosin,

Concentrated Sulfuric

Acid

Aniline, Nitrobenzene,

Iron(III) chloride,

Sulfuric Acid

Reaction Temperature 180-200°C[1][2] Not specified

Not specified for

condensation;

Sulfonation follows.

Reaction Time
3 hours (at 170°C, as

per a related patent)
Not specified Not specified

Key Process
Condensation/Oxidati

ve Cyclization
Sulfonation

Condensation

followed by direct

Sulfonation[3]

Purification
Pickling, Washing,

Filtering, Drying

Separation in cold

water, Solid-liquid

separation, Washing,

Dehydration,

Neutralization

Separation in cold

water, Solid-liquid

separation, Washing,

Dehydration,

Neutralization[3]

Final Product Form
Insoluble in water,

soluble in ethanol[1][4]

Water-soluble powder

or crystals

Granular water-

soluble aniline

black[3]

Experimental Protocols
The following protocols are based on information from patents and technical data sheets. They

provide a general framework for the synthesis of nigrosin. Researchers should adapt these

methods based on laboratory conditions and safety protocols.

Protocol 1: Two-Step Synthesis of Water-Soluble
Nigrosin (Acid Black 2)
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Step 1: Synthesis of Spirit-Soluble Nigrosin (Solvent Black 5)

Reaction Setup: In a reaction vessel equipped with a stirrer, condenser, and thermometer,

combine aniline, aniline hydrochloride, and a catalytic amount of iron or copper filings.

Heating: Heat the mixture to approximately 180°C.

Addition of Nitrobenzene: Slowly add nitrobenzene to the heated mixture while maintaining

the temperature between 180-200°C. The reaction is exothermic and requires careful

monitoring.

Reaction: Maintain the reaction mixture at 180-200°C for several hours with continuous

stirring. The exact duration will influence the final shade of the dye.

Isolation and Purification: After the reaction is complete, the crude product is isolated. This

typically involves "pickling" (acid treatment), followed by washing with water to remove

impurities, filtration, and drying of the resulting solid.

Step 2: Sulfonation to Water-Soluble Nigrosin (Acid Black 2)

Sulfonation: Carefully add the dried spirit-soluble nigrosin powder to concentrated sulfuric

acid with stirring. The reaction is highly exothermic and should be performed in an ice bath to

control the temperature.

Reaction: Allow the mixture to react until a sample is completely soluble in water.

Precipitation: Pour the reaction mixture into a large volume of cold water to precipitate the

sulfonated product.

Isolation and Neutralization: Isolate the precipitate by filtration and wash it thoroughly with

water to remove excess acid. The washed product is then neutralized with a base, such as

sodium hydroxide or sodium carbonate, to form the sodium salt.

Drying: Dry the neutralized product to obtain water-soluble nigrosin powder.

Protocol 2: Direct Synthesis of Water-Soluble Nigrosin
(Acid Black 2)[3]
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Condensation: In a suitable reactor, perform a condensation reaction of aniline and

nitrobenzene using iron(III) chloride as a catalyst.

Cooling and Crushing: Allow the condensed mixture to cool to room temperature. The

solidified mass is then crushed into a powder.

Direct Sulfonation: Add the crushed, crude nigrosin directly to concentrated sulfuric acid to

initiate the sulfonation reaction.

Precipitation and Washing: After sulfonation is complete, place the mixture in cold water to

precipitate the water-soluble nigrosin. Separate the solid product from the liquid and wash it

thoroughly.

Dehydration and Neutralization: Dehydrate the washed product and then neutralize it with

sodium hydroxide or sodium carbonate.

Drying: Dry the neutralized product to obtain granular water-soluble nigrosin.

Protocol 3: Preparation of 10% (w/v) Nigrosin Staining
Solution
This protocol describes the preparation of a ready-to-use staining solution from commercially

available water-soluble nigrosin powder.

Dissolution: Dissolve 10 g of water-soluble nigrosin powder in 100 ml of distilled water.

Heating and Boiling: Heat the solution and allow it to boil for 10 minutes.

Preservation (Optional): After cooling, 0.5 ml of 37% formaldehyde can be added as a

preservative.

Filtration: Mix the solution well and filter it before use to remove any undissolved particles.

Mandatory Visualizations
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Caption: General reaction pathway for the two-step synthesis of water-soluble nigrosin.
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Caption: Workflow diagram illustrating the key stages in nigrosin synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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